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Abstract
This document provides a comprehensive guide for the experimental use of Azelastine EP

Impurity B as a reference standard for the identification and quantification of this impurity in

Azelastine drug substances and products. The protocols detailed herein are grounded in

principles outlined by the European Pharmacopoeia (EP) and are intended for researchers,

analytical scientists, and quality control professionals in the pharmaceutical industry. The

application note emphasizes the rationale behind experimental procedures, ensuring robust

and reliable analytical outcomes.

Introduction: The Imperative of Impurity Profiling
Azelastine is a potent, second-generation histamine H1-receptor antagonist widely used for the

treatment of allergic rhinitis and conjunctivitis.[1][2] In the manufacturing of any active

pharmaceutical ingredient (API), the formation of impurities is inevitable. These impurities can

arise from starting materials, intermediates, degradation products, or various side reactions.[3]
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Rigorous control and monitoring of these impurities are not merely a regulatory requirement but

a critical component of ensuring the safety and therapeutic efficacy of the final drug product.[4]

Impurity reference standards are highly characterized materials that serve as the benchmark in

analytical procedures.[5] They are essential for method validation, system suitability testing,

and the accurate quantification of impurities.[1][6] The use of a well-qualified reference

standard like Azelastine EP Impurity B ensures that analytical methods are specific, accurate,

and reproducible, thereby upholding the quality standards mandated by regulatory bodies like

the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA).[7]

[8]

This guide focuses on Azelastine EP Impurity B, a specified impurity in the European

Pharmacopoeia, providing detailed protocols for its practical application in a quality control

setting.

Characterization of Azelastine EP Impurity B
Azelastine EP Impurity B is chemically defined as N′-[(4RS)-1-methylhexahydro-1H-azepin-4-

yl]benzohydrazide.[9] It is also recognized by the United States Pharmacopeia (USP) as

Azelastine Related Compound B.[9] Before its use, the identity and purity of the reference

standard must be unequivocally confirmed through its Certificate of Analysis (CoA), which

should provide data from techniques such as NMR, Mass Spectrometry (MS), and HPLC.[3]

Property Value Source

Chemical Name

N′-[(4RS)-1-methylhexahydro-

1H-azepin-4-

yl]benzohydrazide

[9]

Synonyms

Azelastine USP Related

Compound B, 1-Benzoyl-2-

[(4RS)-1-methylhexahydro-1H-

azepin-4-yl]diazane

[9][10]

CAS Number 110406-94-5 (free base) [10]

Molecular Formula C₁₄H₂₁N₃O [10]

Molecular Weight 247.34 g/mol [10]
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Handling, Storage, and Safety
Proper handling and storage are paramount to maintaining the integrity and stability of the

reference standard.

Storage Conditions
To prevent degradation, Azelastine EP Impurity B should be stored in a tightly sealed container,

protected from light and moisture.

Recommended Storage: 2-8°C (Refrigerated).[10][11]

Rationale: Low temperatures and protection from environmental factors minimize the risk of

chemical degradation, ensuring the standard's purity and concentration remain stable over

its shelf life.

Safety Precautions
As a pharmaceutical compound of unknown long-term potency, appropriate safety measures

must be observed.[11]

Engineering Controls: Handle the material in a laboratory fume hood or other form of local

exhaust ventilation to avoid inhalation.[11]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles.

Skin Protection: Use impervious gloves and a lab coat.

Respiratory Protection: If dust formation is likely, use a NIOSH-approved N100 or CEN-

approved FFP3 particulate respirator.[11]

Disposal: Dispose of waste material in accordance with federal and local regulations,

typically via a licensed hazardous material disposal company.[11]
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Experimental Protocol: Application in HPLC
Analysis
The primary application of Azelastine EP Impurity B is for the identification (e.g., peak

identification in a chromatogram) and quantification of this impurity in Azelastine Hydrochloride

API or its finished dosage forms. The following protocol is based on the methodology described

in the European Pharmacopoeia for Azelastine Hydrochloride related substances testing.[12]

Overall Workflow
The following diagram illustrates the logical flow from receiving the reference standard to its

application in sample analysis.
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Phase 1: Preparation

Phase 2: Analysis

Outcome

Receive & Verify
Azelastine EP Impurity B

Reference Standard (CoA)

Prepare Mobile Phase
& Diluents

Prepare Standard Solutions
(e.g., Stock, Working, SST)

Prepare Sample Solution
(Azelastine API/Product)

HPLC System
Equilibration

System Suitability Test (SST)
Inject SST Solution

SST Failed

Analyze Samples
Inject Standard & Sample Solutions

SST Passed

Process Data &
Calculate Results

Impurity Identification
(by Retention Time)

Impurity Quantification
(by Peak Area)

Click to download full resolution via product page

Caption: Workflow for the use of Azelastine EP Impurity B in HPLC analysis.
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Equipment and Reagents
High-Performance Liquid Chromatography (HPLC) system with a UV/PDA detector.

Analytical balance.

Volumetric flasks and pipettes (Class A).

Sonicator.

pH meter.

Azelastine EP Impurity B Certified Reference Standard (CRS).

Azelastine Hydrochloride API.

Acetonitrile (HPLC Grade).

Sodium octanesulfonate.

Potassium dihydrogen phosphate.

Phosphoric acid.

Water for chromatography (e.g., Milli-Q or equivalent).

Chromatographic Conditions
The following conditions are adapted from the European Pharmacopoeia monograph for

Azelastine Hydrochloride.[12]
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Parameter Specification Rationale

Column
Nitrile silica gel for

chromatography, 10 µm

The nitrile stationary phase

provides the necessary

selectivity to separate

Azelastine from its structurally

similar impurities.

Dimensions 250 mm x 4.6 mm

A standard column length and

diameter for good resolution

and efficiency.

Mobile Phase

Acetonitrile and an aqueous

buffer (2.16 g/L sodium

octanesulfonate, 0.68 g/L

potassium dihydrogen

phosphate), adjusted to pH

3.0-3.1 with phosphoric acid.

(Approx. 260 mL Acetonitrile :

740 mL Buffer)

The ion-pairing agent (sodium

octanesulfonate) improves the

retention and peak shape of

the basic analytes. The

buffered pH ensures consistent

ionization states.

Flow Rate 2.0 mL/min

A higher flow rate is used to

achieve reasonable run times

as specified in the monograph.

Column Temp. 30°C

Controlled temperature

ensures reproducible retention

times and peak shapes.

Detection
UV Spectrophotometer at 210

nm

This wavelength provides good

sensitivity for Azelastine and its

related impurities.

Injection Vol. 10 µL

A small injection volume is

standard for analytical HPLC to

prevent band broadening.

Preparation of Solutions
Solvent Mixture/Diluent: Prepare the mobile phase as described above.
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Test Solution (Sample): Accurately weigh and dissolve a specified amount of Azelastine

Hydrochloride API in the solvent mixture to obtain a target concentration (e.g., 0.5 mg/mL).

Reference Solution (a) - For Quantification:

Prepare a stock solution of Azelastine EP Impurity B CRS in the solvent mixture.

Dilute this stock solution to a final concentration corresponding to the specification limit of

the impurity (e.g., 0.1% of the Test Solution concentration). The EP monograph specifies a

0.1% limit for this impurity.[12]

Reference Solution (b) - For System Suitability (SST):

As per the EP monograph, dissolve known amounts of Azelastine Impurity B CRS and

Azelastine Impurity D CRS in a portion of the Test Solution.[12]

This solution is critical for verifying the resolution and specificity of the chromatographic

system.

System Suitability Test (SST)
Before any sample analysis, the performance of the HPLC system must be verified. This is a

non-negotiable step for ensuring data integrity.

Inject Reference Solution (b).

Verify the acceptance criteria as specified in the pharmacopoeia.

Resolution: The resolution between the peaks due to Impurity B and Impurity D must be a

minimum of 4.0.[12]

Rationale: This confirms that the chromatographic system can adequately separate these

two closely eluting impurities, ensuring that they can be accurately quantified without

interference.

Analysis Procedure
Inject the solvent mixture (blank) to ensure no carryover or system contamination.
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Inject Reference Solution (a) multiple times (e.g., n=5) to check the precision of the system

(RSD ≤ 5.0%).

Inject the Test Solution.

Identify the Azelastine EP Impurity B peak in the Test Solution chromatogram by comparing

its retention time with the peak from Reference Solution (a). The relative retention time for

Impurity B is approximately 0.3 relative to the main Azelastine peak.[12]

Calculation of Impurity Content
The amount of Azelastine EP Impurity B in the sample is calculated by comparing the peak

area of the impurity in the Test Solution to the peak area of the impurity in Reference Solution

(a).

Formula:

Area_Impurity_Sample: Peak area of Impurity B in the Test Solution chromatogram.

Area_Impurity_Standard: Peak area of Impurity B in the Reference Solution (a)

chromatogram.

Conc_Standard: Concentration of Impurity B in Reference Solution (a).

Conc_Sample: Concentration of Azelastine HCl in the Test Solution.

Role in Analytical Method Validation
Azelastine EP Impurity B is indispensable for the validation of the analytical method according

to ICH Q2(R1) guidelines. Its use establishes the method's reliability for its intended purpose:

impurity testing.[13][14]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.drugfuture.com/Pharmacopoeia/EP7/DATA/1633E.PDF
https://pubmed.ncbi.nlm.nih.gov/36929921/
https://ijnrd.org/papers/IJNRD2410023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method Validation Parameters (ICH Q2)

Azelastine EP Impurity B
Reference Standard

Specificity
(Distinguishing impurity from other components)

Used to confirm peak identity and resolution

Linearity
(Response is proportional to concentration)

Used to prepare a dilution series

Accuracy
(Closeness to the true value)

Used to spike placebo/API for recovery studies

Precision
(Repeatability & Intermediate Precision)

Used in multiple preparations to assess variability

Limit of Quantitation (LOQ)
(Lowest amount quantifiable with precision)

Used to establish the reporting threshold

Click to download full resolution via product page

Caption: Role of the reference standard in validating key analytical method parameters.

Specificity: The reference standard is used to confirm the retention time of Impurity B and to

demonstrate that the method can resolve it from the API peak and other potential impurities.

Linearity: A series of solutions are prepared at different concentrations using the reference

standard to demonstrate a linear relationship between concentration and detector response.

Accuracy: The reference standard is spiked into the sample matrix (or placebo) at various

levels and the recovery is measured to prove the method's accuracy.

Limit of Quantitation (LOQ): The reference standard is used to determine the lowest

concentration of Impurity B that can be reliably quantified with acceptable precision and

accuracy.[13]

Conclusion
The experimental use of Azelastine EP Impurity B as a reference standard is a fundamental

requirement for the quality control of Azelastine. Its proper application, from handling and

storage to its central role in HPLC analysis and method validation, underpins the reliability of

impurity profiling. Adherence to pharmacopoeial methods and a thorough understanding of the

rationale behind each experimental step, as outlined in this guide, are essential for ensuring
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that Azelastine-containing medicines are safe, effective, and compliant with global regulatory

standards.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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